Cas no 40722-73-4 (2-Chloro-3-(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorine 2-Oxide)

• Product Name: 2-Chloro-3-(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorine 2-Oxide
• CAS No: 40722-73-4
• MF: C₅H₁₀Cl₂NO₂P
• MW: 218.01816034317
• CID: 838533
• PubChem ID: 11746075
• Update Time: 2024-03-01

2-Chloro-3-(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorine 2-Oxide Chemical and Physical Properties

Names and Identifiers

• Ifosfamide impurity F
• 2-Chloro-3-(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorine 2-Oxide
• (RS)-2-Chloro-3-(2-chloroethyl)-1,3,2-oxazaphosphinane 2-oxide
• 2-Chloro-3-(2-chloroethyl)-1,3,2-oxazaphosphinane 2-oxide

• Inchi： 1S/C5H10Cl2NO2P/c6-2-4-8-3-1-5-10-11(8,7)9/h1-5H2
• InChI Key： SBMJSKYKTAAHAB-UHFFFAOYSA-N
• SMILES： ClP1(N(CCCl)CCCO1)=O

Computed Properties

• Exact Mass: 216.9826209g/mol
• Monoisotopic Mass: 216.9826209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5

2-Chloro-3-(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorine 2-Oxide Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazaphosphinanes